Cas no 1196145-98-8 (4-bromo-6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 4-bromo-6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 1196145-98-8
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD13189924
• CID: 2616369
• PubChem ID: 72212531
• Update Time: 2025-09-27

4-bromo-6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• 4-bromo-6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine
• 1196145-98-8
• EN300-8669553
• AB69397

• MDL： MFCD13189924
• Inchi： 1S/C8H4BrF3N2/c9-5-3-6(8(10,11)12)14-7-4(5)1-2-13-7/h1-3H,(H,13,14)
• InChI Key： VLJKLVQHZZZNOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)N=C2C=1C=CN2

Computed Properties

• Exact Mass: 263.95100Da
• Monoisotopic Mass: 263.95100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-bromo-6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine

Research Briefing on 4-Bromo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 1196145-98-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-bromo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 1196145-98-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This heterocyclic compound, featuring a pyrrolopyridine core with bromo and trifluoromethyl substituents, serves as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. Recent studies highlight its role in kinase inhibition, protein-protein interaction modulation, and as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of selective JAK2 inhibitors. Researchers utilized 4-bromo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine as a starting material to generate a series of analogues with improved pharmacokinetic properties. The bromo substituent at the 4-position allowed for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the scaffold. Molecular docking studies revealed that the trifluoromethyl group at the 6-position contributed significantly to binding affinity through hydrophobic interactions with the kinase's ATP-binding pocket.

In oncology research, this compound has shown promise as a precursor for BET bromodomain inhibitors. A recent patent application (WO2023056421) describes its conversion to potent dual inhibitors of BRD2/4, with demonstrated efficacy in multiple myeloma cell lines. The electron-withdrawing nature of the trifluoromethyl group was found to enhance the compound's metabolic stability, addressing a common limitation of pyrrolopyridine-based therapeutics. Structural-activity relationship studies indicated that modifications at the 1-position nitrogen yielded compounds with improved selectivity profiles.

From a synthetic chemistry perspective, novel methodologies have been developed to access this scaffold more efficiently. A 2024 publication in Organic Letters reported a one-pot, three-component reaction using 2-amino-3-bromo-5-(trifluoromethyl)pyridine as the starting material, achieving the target compound in 68% yield with excellent regioselectivity. This advancement addresses previous challenges in the synthesis of 4-bromo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, particularly regarding the installation of the trifluoromethyl group at the desired position.

Emerging applications in CNS drug discovery have also been reported. Researchers at several pharmaceutical companies have incorporated this scaffold into positive allosteric modulators of metabotropic glutamate receptors (mGluRs). The compound's balanced lipophilicity (LogP ~2.1) and molecular weight (265.03 g/mol) make it particularly suitable for blood-brain barrier penetration. Preliminary in vivo studies in rodent models of Parkinson's disease showed promising results, with lead compounds demonstrating both efficacy and favorable safety profiles.

Future research directions for 4-bromo-6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine include exploration of its potential in PROTAC (proteolysis targeting chimera) design and as a warhead for covalent inhibitors. The bromo substituent offers a convenient handle for further functionalization, while the trifluoromethyl group provides metabolic stability—a combination that makes this scaffold particularly valuable for medicinal chemistry applications. Ongoing structure-optimization efforts aim to further improve the drug-like properties of derivatives while maintaining their biological activity.